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Phosphoryl Fluoride: Hazard Overview

The table below summarizes the key hazard information available for phosphoryl fluoride (CAS # 13478-

20-1).

Property Details

CAS Number 13478-20-1 [1] [2] [3]

Chemical Formula F₃OP [1] [3]

Signal Word No data available [2]

Hazard Statements H314 (Causes severe skin burns and eye damage) [2] [3].

Precautionary Statements P261, P280, P305+P351+P338, P310 [2].

Transport Information UN 3308 (Liquefied gas, toxic, corrosive, n.o.s.) [2].

Safe Handling & Emergency Procedures

The following guidelines are compiled from general safety data for this compound.
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Engineering Controls: Use appropriate exhaust ventilation to avoid dust or aerosol formation [2].

Handle in accordance with good industrial hygiene and safety practice [2].
Personal Protective Equipment (PPE): The type of protective equipment must be selected

according to the concentration and amount of the dangerous substance at the specific workplace [2].
Eye/Face Protection: Safety glasses with side-shields [2].

Skin Protection: Wear impervious clothing and gloves. Gloves must be inspected prior to use.
Use proper glove removal technique to avoid skin contact [2].

Respiratory Protection: Wear a dust mask when handling large quantities [2].
First Aid Measures [2]:

General Advice: Consult a physician. Show the safety data sheet to the doctor.
Inhalation: If breathed in, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.
Skin Contact: Wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.

Experimental Workflow & Emergency Response

For a visual summary of the key safety procedures when handling phosphoryl fluoride in a lab setting,

please refer to the following workflow diagram:
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Phosphoryl Fluoride Safety Workflow
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Critical Information Gaps & Next Steps
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The search results highlight significant gaps in publicly available safety information for phosphoryl

fluoride.

Incomplete Hazard Data: The most critical gap is the missing GHS pictogram(s), signal word,
and full hazard statements [2]. This makes a comprehensive risk assessment difficult.

Missing Exposure Limits: There are no listed Occupational Exposure Limits (OELs), which are
essential for determining required ventilation and respiratory protection levels [2].

Stability & Incompatibility: While the chemical is noted as stable under recommended storage
conditions, data on specific incompatible materials or hazardous decomposition products is
unavailable [2].

Recommendations for Researchers

To ensure safety in the lab, I strongly advise you to:

Obtain the Official SDS: Contact a reputable chemical supplier directly to procure a complete,

manufacturer-specific Safety Data Sheet.
Conduct a Risk Assessment: Use the official SDS to perform a formal risk assessment before

beginning any work.
Consult Your EHS Department: Your institution's Environmental Health and Safety office can

provide crucial guidance and may have additional internal resources or protocols.
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phosphoryl-fluoride-safety-challenges]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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